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Compound of Interest

Compound Name: N,N'-Dimethylthiourea

Cat. No.: B139369 Get Quote

Technical Support Center: N,N'-Dimethylthiourea
(DMTU)
Welcome to the technical support center for N,N'-Dimethylthiourea (DMTU). This resource is

designed to provide researchers, scientists, and drug development professionals with

comprehensive safety information, experimental guidance, and troubleshooting advice for the

effective use of DMTU in the laboratory.

Section 1: Material Safety Data Sheet (MSDS)
Interpretation
This section provides a clear and concise interpretation of the critical safety data for N,N'-
Dimethylthiourea.
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Property Value

Chemical Formula C₃H₈N₂S[1]

Molecular Weight 104.18 g/mol [1]

Appearance Crystals

Solubility Soluble in water.[2]

Decomposition Temperature > 65°C[2]

Hazard Identification and Safety Precautions
N,N'-Dimethylthiourea is a chemical that requires careful handling to ensure laboratory safety.

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[4]

H317: May cause an allergic skin reaction.[3][5]

H318: Causes serious eye damage.[3][5]

H335: May cause respiratory irritation.[4]

H351: Suspected of causing cancer.[3]

H412: Harmful to aquatic life with long lasting effects.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

P264: Wash skin thoroughly after handling.[3][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b139369
https://www.benchchem.com/product/b139369
https://www.fishersci.com/store/msds?partNumber=AC116890050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116890050&countryCode=US&language=en
https://www.benchchem.com/product/b139369?utm_src=pdf-body
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://www.medchemexpress.com/n-n-dimethylthiourea.html
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://pubmed.ncbi.nlm.nih.gov/9098107/
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://pubmed.ncbi.nlm.nih.gov/9098107/
https://www.medchemexpress.com/n-n-dimethylthiourea.html
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://www.medchemexpress.com/n-n-dimethylthiourea.html
https://www.glpbio.com/n-n-rsquo-dimethylthiourea.html
https://www.medchemexpress.com/n-n-dimethylthiourea.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P270: Do not eat, drink or smoke when using this product.[3][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][5]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3]

P302+P352: IF ON SKIN: Wash with plenty of water.[3][4][5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Handling and Storage
Handling: Handle in a well-ventilated place.[4] Wear suitable protective clothing, including

gloves and eye/face protection.[4] Avoid formation of dust and aerosols.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep

away from strong oxidizing agents, strong acids, and strong bases.[2] The compound is

hygroscopic, so exposure to moist air or water should be avoided.[2]

First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[4]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[4]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[4]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Section 2: Experimental Protocols and Applications
This section details common experimental applications of DMTU and provides methodological

guidance.
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Application as a Reactive Oxygen Species (ROS)
Scavenger
DMTU is widely used as a potent scavenger of reactive oxygen species (ROS), particularly

hydroxyl radicals (•OH) and hydrogen peroxide (H₂O₂).[1][7] Its ability to neutralize these highly

reactive species makes it a valuable tool for investigating the roles of oxidative stress in various

biological processes.[1]

Mechanism of Action: DMTU reacts directly with hydroxyl radicals and hydrogen peroxide. The

reaction with hydrogen peroxide is specific and yields a single stable product, N,N'-
dimethylthiourea dioxide, which allows for the quantification of H₂O₂ in biological systems.[1]

[8]
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Caption: ROS scavenging mechanism of N,N'-Dimethylthiourea (DMTU).

Experimental Workflow: Using DMTU to Study Oxidative
Stress
The following is a generalized workflow for using DMTU as a tool to investigate the effects of

ROS in a biological system.
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Start: Hypothesis on ROS involvement

Prepare DMTU stock solution
(e.g., in sterile water or appropriate buffer)

Treat experimental system with DMTU
(e.g., cell culture, animal model)

Induce oxidative stress
(e.g., chemical treatment, environmental stressor)

Include control groups
(No DMTU, No stressor)

Measure biological endpoints
(e.g., cell viability, protein expression, enzyme activity)

Analyze and compare results
between treated and control groups

Conclusion on the role of ROS

Click to download full resolution via product page

Caption: General experimental workflow for using DMTU.
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High-Performance Liquid Chromatography (HPLC)
Method for DMTU Analysis
An established HPLC method can be used for the separation and analysis of DMTU.[9]

Parameter Specification

Column
Primesep P Mixed-mode phase column (4.6 x

250 mm, 5 µm, 100 Å)[9]

Mobile Phase Acetonitrile/Water (5/95%)[9]

Buffer None[9]

Flow Rate 1.0 mL/min[9]

Detection UV at 200 nm[9]

Section 3: Troubleshooting Guide and FAQs
This section addresses common issues and questions that may arise during experiments

involving DMTU.

Troubleshooting Common Experimental Problems
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Unexpected Experimental Result

Is the DMTU fully dissolved?

Solution: Gently warm and sonicate.
Check solubility in your solvent.

No

Is the DMTU active?

Yes

Solution: Use fresh DMTU.
Store properly to avoid degradation.

No

Are the controls behaving as expected?

Yes

Solution: Re-evaluate control groups.
Check for contamination or reagent issues.

No

Is the DMTU concentration optimal?

Yes

Solution: Perform a dose-response experiment
to determine the optimal concentration.

No

Problem Resolved

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N'-Dimethylthiourea material safety data sheet
(MSDS) interpretation.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139369#n-n-dimethylthiourea-material-safety-data-
sheet-msds-interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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